Cas no 35082-49-6 (Cercosporin)

Cercosporin is produced by the plant pathogen pseudocercosporella capsellae Cercosporin is an effective photosensitizer with short activation wavelength, which is mainly suitable for surface PDT photodynamic Research (especially for avoiding perforation) Cercosporin is an inhibitor of PKC and contains quinone structural features necessary for PKC activity, with ic50=0.6-1.3 μ M

Cercosporin structure

Product Name:Cercosporin

CAS No:35082-49-6

Molecular Formula:C₂₉H₂₆O₁₀

Molecular Weight:534.51074

CID:314168

PubChem ID:2674

Cercosporin Properties

Names and Identifiers

- Perylo[1,12-def]-1,3-dioxepin-5,11-dione,6,12-dihydroxy-8,9-bis[(2R)-2-hydroxypropyl]-7,10-dimethoxy-, (13bR)-
- Cercosporin
- CERCOSPORIN, PURE
- Perylo[1,12-def]-1,3-dioxepin-5,11-dione,6,12-dihydroxy-8,9-bis[(2R)-2-hydroxypropyl]-7,10-dim...
- CERCOSPORIN FROM CERCOSPORA HAYII
- NSC 153111
- 6,11-Dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxy-2H-perylo[1,12-def][1,3]dioxepine-5,12-dione
- DTXSID00960897
- Isocercosporin
- SCHEMBL6305985
- NCI60_001893
- LSM-1808
- BDBM50500847
- Q27163675
- AKOS027326720
- NSC234486
- dihydroxy-bis(2-hydroxypropyl)-dimethoxy-[?]dione
- (+)-Cercosporin pound>>NSC 153111 pound>>NSC-153111 pound>>NSC153111
- HY-N6743
- BCP23993
- 127094-74-0
- CHEMBL1080283
- NSC-234486
- iso-Cercosporin
- 6,11-Dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxyperylo[1,12-def][1,3]dioxepine-5,12-dione
- Perylo[1,12-def]-1,3-dioxepin-5,11-dione, 6,12-dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxy-, stereoisomer
- CS-0086844
- 35082-49-6
- DTXSID801043885
- SMP2_000207
- J-019862
- CHEBI:91878
- 40501-77-7
- Perylo(1,12-def)-1,3-dioxepin-5,11-dione, 6,12-dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxy-
- BRD-A78360835-001-01-1
- (-)-Isocercosporin
- 5,12-Dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxy-perylo[1,12-def]-1,3-dioxepin-6,11-dione
- 7,19-dihydroxy-5,21-bis(2-hydroxypropyl)-6,20-dimethoxy-12,14-dioxahexacyclo[13.8.0.02,11.03,8.04,22.018,23]tricosa-1,3(8),4,6,10,15,18(23),19,21-nonaene-9,17-dione
- 6,12-Dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxyperyleno[1,12-def][1,3]dioxepine-5,11-dione
- 6,12-Dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxyperylo[1,12-def][1,3]dioxepine-5,11-dione #
- JWFLIMIGORGZMQ-UHFFFAOYSA-N
- DTXSID40891853
- SCHEMBL498747
- Q63409812
- NS00094910
- NSC-153111
- CHEMBL2047182
- 5,12-dihydroxy-8,9-bis[(2R)-2-hydroxypropyl]-7,10-dimethoxyperylo[1,12-def][1,3]dioxepine-6,11-dione
- PERYLO(1,12-DEF)-1,3-DIOXEPIN-5,11-DIONE, 6,12-DIHYDROXY-8,9-BIS((2R)-2-HYDROXYPROPYL)-7,10-DIMETHOXY-, (13BR)-
- DK0O6YH55G
- (+)-Cercosporin
- Perylo(1,12-def)-1,3-dioxepin-5,11-dione, 6,12-dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxy-, stereoisomer (VAN)
- SCHEMBL15185706
- CGP-049090
- UNII-DK0O6YH55G
- HB3826
- CHEBI:3556
- NSC153111
- 7,19-dihydroxy-5,21-bis[(2S)-2-hydroxypropyl]-6,20-dimethoxy-12,14-dioxahexacyclo[13.8.0.02,11.03,8.04,22.018,23]tricosa-1,3(8),4,6,10,15,18(23),19,21-nonaene-9,17-dione
- NSC-623610
- NSC623610
- AC1Q6BG4
- BDBM50094484
- CHEMBL2323033
- AC1L7HLI
- F82362
- Q27106130
- MFCD00212919
- DA-51786
- InChIKey： MXLWQNCWIIZUQT-QWRGUYRKSA-N
- Inchi： InChI=1S/C29H26O10/c1-10(30)5-12-18-19-13(6-11(2)31)29(37-4)27(35)21-15(33)8-17-23(25(19)21)22-16(38-9-39-17)7-14(32)20(24(18)22)26(34)28(12)36-3/h7-8,10-11,30-31,34-35H,5-6,9H2,1-4H3/t10-,11-/m0/s1
- SMILES： C[C@@H](CC1C(OC)=C(O)C2=C3C4C(=CC2=O)OCOC2C=4C4=C(C(C=2)=O)C(O)=C(OC)C(C[C@@H](O)C)=C4C=13)O

Computed Properties

Exact Mass: 534.15300
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 6
Monoisotopic Mass: 534.15259702g/mol
Heavy Atom Count: 39
Complexity: 988
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 152Å²

Experimental Properties

LogP: 3.56450
PSA: 151.98000
Melting Point: 260 ºC
Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),

Cercosporin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CI1C-1mg	CERCOSPORIN	35082-49-6	≥95%	1mg	$105.00	2024-05-04
A2B Chem LLC	AF82448-1mg	CERCOSPORIN	35082-49-6	≥95%	1mg	$56.00	2024-04-20
Ambeed	A502900-1mg	6,12-Dihydroxy-8,9-bis(2-hydroxypropyl)-7,10-dimethoxyperyleno[1,12-def][1,3]dioxepine-5,11-dione	35082-49-6	99+%	1mg	$294.0	2025-03-01
Apollo Scientific	BIC1090-1mg	Cercosporin	35082-49-6		1mg	£72.00	2025-02-19
BioAustralis	BIA-C1521-1 mg	Cercosporin	35082-49-6	>95%byHPLC	1mg	$126.00	2023-09-12
eNovation Chemicals LLC	Y1262449-1mg	CERCOSPORIN	35082-49-6	98%	1mg	$185	2024-06-06
MedChemExpress	HY-N6743-1mg	Cercosporin	35082-49-6	≥98.0%	1mg	￥1900	2024-05-24
TRC	C270503-5mg	Cercosporin from Cercospora hayii	35082-49-6		5mg	$ 219.00	2023-04-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C274667-1mg	Cercosporin	35082-49-6	98%	1mg	¥778.90	2023-09-03
SHENG KE LU SI SHENG WU JI SHU	sc-255013-5 mg	Cercosporin,	35082-49-6	≥95%	5mg	￥2,068.00	2023-07-10

Cercosporin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:35082-49-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:35082-49-6)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Cercosporin Related Literature

1. Perylenequinonoid-catalyzed photoredox activation for the direct arylation of (het)arenes with sunlight

Shiwei Zhang,Zhaocheng Tang,Wenhao Bao,Jia Li,Baodang Guo,Shuping Huang,Yan Zhang,Yijian Rao Org. Biomol. Chem. 2019 17 4364
2. Regio- and stereoselective intermolecular phenol coupling enzymes in secondary metabolite biosynthesis

Wolfgang Hüttel,Michael Müller Nat. Prod. Rep. 2021 38 1011
3. Cercosporin-photocatalyzed sp3 (C–H) activation for the synthesis of pyrrolo[3,4-c]quinolones

Jia Li,Wenhao Bao,Yan Zhang,Yijian Rao Org. Biomol. Chem. 2019 17 8958
4. Total synthesis of chiral biaryl natural products by asymmetric biaryl coupling

Marisa C. Kozlowski,Barbara J. Morgan,Elizabeth C. Linton Chem. Soc. Rev. 2009 38 3193
5. Microbial small molecules – weapons of plant subversion

Ioannis A. Stringlis,Hao Zhang,Corné M. J. Pieterse,Melvin D. Bolton,Ronnie de Jonge Nat. Prod. Rep. 2018 35 410
6. NMR study of tautomerism in natural perylenequinones

Alberto Arnone,Lucio Merlini,Rosanna Mondelli,Gianluca Nasini,Enzio Ragg,Leonardo Scaglioni,Ulrich Weiss J. Chem. Soc. Perkin Trans. 2 1993 1447
7. Analysis of the cercosporin polyketide synthase CTB1 reveals a new fungal thioesterase function

Adam G. Newman,Anna L. Vagstad,Katherine Belecki,Jonathan R. Scheerer,Craig A. Townsend Chem. Commun. 2012 48 11772
8. Deuterium isotope effect on 1H and 13C chemical shifts of intramolecularly hydrogen bonded perylenequinones

Stefania Mazzini,Lucio Merlini,Rosanna Mondelli,Gianluca Nasini,Enzio Ragg,Leonardo Scaglioni J. Chem. Soc. Perkin Trans. 2 1997 2013
9. Conformational and thermodynamical study of some helical perylenequinones

Leonardo Scaglioni,Stefania Mazzini,Rosanna Mondelli,Lucio Merlini,Enzio Ragg,Gianluca Nasini J. Chem. Soc. Perkin Trans. 2 2001 2276
10. Cercosporin-bioinspired selective photooxidation reactions under mild conditions

Jia Li,Wenhao Bao,Zhaocheng Tang,Baodang Guo,Shiwei Zhang,Haili Liu,Shuping Huang,Yan Zhang,Yijian Rao Green Chem. 2019 21 6073

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